Cas no 4382-56-3 (Perakine)

• Product Name: Perakine
• CAS No: 4382-56-3
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 330957
• PubChem ID: 453213
• Update Time: 2025-04-19

Perakine Chemical and Physical Properties

Names and Identifiers

• Perakine
• (6S,8S,9R,11aS,12aR,13R)-9-formyl-8-methyl-8,9,10,11,11a,12-hexahydro-6H-6,10:11,12a-dimethanoindolo[3,2-b]quinolizin-13-yl acetate
• Raucaffrine
• [ "Raucaffrine" ]
• [(12R,14S,16S,17S,18R)-13-Formyl-14-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonade
• CID 101588306
• (13-Formyl-14-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6,8-tetraen-18-
• 4382-56-3
• CS-0018521
• AKOS032948605
• [(1R,10S,13R,14S,16S,18R)-13-formyl-14-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6,8-tetraen-18-yl] acetate
• HY-N2030
• 18-Norajmalan-19-al, 17-(acetyloxy)-1,2-didehydro-1-demethyl-21-methyl-, (17R,20a,21b)-
• MS-25413
• [formyl(methyl)[?]yl] acetate
• 18-Norajmalan-19-al, 17-(acetyloxy)-1,2-didehydro-1-demethyl-21-methyl-, (17R,20alpha,21beta)-
• Q15425282
• DTXSID60963122
• AKOS040760621
• DA-66581

• Inchi： 1S/C21H22N2O3/c1-10-13(9-24)12-7-16-19-21(14-5-3-4-6-15(14)22-19)8-17(23(10)16)18(12)20(21)26-11(2)25/h3-6,9-10,12-13,16-18,20H,7-8H2,1-2H3/t10-,12?,13-,16-,17-,18?,20?,21+/m0/s1
• InChI Key： GDXJMOGWONJRHL-VQHWPEDHSA-N
• SMILES： O(C(C)=O)C1[C@]23C4C=CC=CC=4N=C2[C@@H]2CC4[C@@H](C=O)[C@H](C)N2[C@@H](C3)C41

Computed Properties

• Exact Mass: 350.16300
• Monoisotopic Mass: 350.16304257 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 350.4
• XLogP3: 1.6
• Topological Polar Surface Area: 59

Experimental Properties

• Color/Form: Powder
• PSA: 58.97000
• LogP: 1.62550

Perakine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ajmaline-sarpagine alkaloids Ajmaline-sarpagine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ajmaline-sarpagine alkaloids